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Compound Focus: 3-Nitro-2-butanol

CAS No.: 6270-16-2

Cat. No.: S1532745

Get Quote

Storage & Handling Specifications

The table below outlines the fundamental storage conditions for 3-Nitro-2-butanol [1] [2] [3].

Specification Condition

Container Tightly closed container [3].

Environment Cool, dry, and well-ventilated place [1] [3].

Temperature Store in a cool place [1].

Incompatible
Materials

Strong oxidizing agents, strong bases, acid chlorides, and acid anhydrides [1]
[3].

Physical & Chemical Properties

Understanding its properties can help in planning storage and risk assessments. Key data is consolidated

below [1] [2] [3].
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Property Value / Description

Physical State Liquid [2] [3]

Appearance Clear, slightly yellow liquid [3]

Molecular Formula C₄H₉NO₃ [1] [2] [4]

Molecular Weight 119.12 g/mol [1] [2] [4]

Flash Point 91 °C (195.8 °F) - closed cup [1] [2] [3]

Density ~1.1 g/mL at 25°C [1] [2]

Boiling Point 55 °C at 0.7 hPa [1]

Hazards and Safety Overview

3-Nitro-2-butanol requires careful handling due to its irritant and combustible nature [1] [2].

Health Hazards: May cause skin irritation, serious eye irritation, and respiratory irritation [1] [2].

Fire Hazard: Classified as a combustible liquid (Flash point of 91°C) [1] [2] [3]. Unsuitable
extinguishing media: Do NOT use water jet [1].

Personal Protective Equipment (PPE): Recommended PPE includes safety glasses or goggles,
appropriate gloves, and, where risk assessment indicates, respiratory protection [1] [3].

Impervious clothing is also advised to prevent skin contact [1].

Storage & Handling Workflow

The diagram below summarizes the logical workflow for the safe storage and handling of 3-Nitro-2-

butanol.
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Storage & Handling of
3-Nitro-2-Butanol

Container Requirements Storage Environment Incompatible Materials Personal Protection (PPE)

Keep container tightly closed Store in original/approved container Cool, dry, well-ventilated area Away from heat and ignition sources Strong Oxidizing Agents Strong Bases Acid Chlorides
and Anhydrides

Eye protection
(Safety goggles)

Skin protection
(Gloves, impervious clothing)

Respiratory protection
if ventilation is inadequate

Click to download full resolution via product page

Frequently Asked Questions

Q1: Can 3-Nitro-2-butanol be stored in a standard chemical storage cabinet at room temperature?

Yes, it can be stored at room temperature in a well-ventilated area. The primary concerns are keeping the

container tightly sealed and storing it away from heat, sparks, and incompatible materials like strong

oxidizers and bases [1] [3].

Q2: What is the first aid measure for eye contact with 3-Nitro-2-butanol? Immediately rinse the eyes

cautiously with water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove

contact lenses if present and easy to do. Continue rinsing and get immediate medical attention [1] [3].

Q3: Is 3-Nitro-2-butanol regulated for transport? According to the searched safety data sheets, 3-Nitro-2-

butanol is not classified as dangerous goods for transport by road (ADR/RID), sea (IMDG), or air (IATA)

[1]. However, always consult the most recent SDS for your specific region before shipping.

Need Custom Synthesis?
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1. - 3 - NITRO - 2 - Safety Data Sheet BUTANOL [chemicalbook.com]

2. - 3 - Nitro - 2 , mixture of isomers 98 6270-16-2 butanol [sigmaaldrich.com]

3. MSDS PAGE: MSDS 6270-16-2 CAS 3 - Nitro - 2 - Butanol , 99+% None... [chemcas.com]

4. CAS # 6270-16-2, 3 - Nitro - 2 - Butanol : more information. [chemblink.com]
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PDF]. Available at: [https://www.smolecule.com/products/b1532745#3-nitro-2-butanol-storage-

conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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